![molecular formula C16H12N2O2S2 B2632858 (Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide CAS No. 865183-10-4](/img/structure/B2632858.png)
(Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
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Description
(Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H12N2O2S2 and its molecular weight is 328.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthetic Pathways
Research focuses on the synthesis of complex molecules incorporating thiophene and benzothiazole moieties. For example, the development of novel synthetic routes for derivatives that could serve as intermediates for further chemical transformations is a key area. These synthetic strategies often aim at creating compounds with potential biological or material applications (Talupur, Satheesh, & Chandrasekhar, 2021).
Characterization Techniques
The characterization of these compounds involves a variety of analytical techniques, including IR, NMR, Mass spectrometry, and elemental analysis. Such detailed characterization is crucial for confirming the structure of synthesized compounds and for understanding their properties (Mohamed, 2021).
Biological Applications
Antimicrobial Activity
Some derivatives have been evaluated for their antimicrobial properties, with certain compounds showing promising activity against various microorganisms. This suggests potential applications in developing new antimicrobial agents (Wang, Xiang-hui, Lin, Qiang, Yin, Xue-Qiong, You, Cheng-Hang, & Yang, Jian-xin, 2012).
Anti-inflammatory and Analgesic Properties
Derivatives have been synthesized and screened for COX inhibition, analgesic, and anti-inflammatory activities, indicating their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Material Science Applications
- Chemosensors: Coumarin benzothiazole derivatives have been synthesized and investigated for their photophysical properties and recognition abilities for anions, demonstrating the utility of benzothiazole derivatives in sensor development (Wang, Liu, Guan, Cao, Chen, Shan, Wu, & Xu, 2015).
properties
IUPAC Name |
N-(6-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O2S2/c1-3-8-18-12-7-6-11(20-2)10-14(12)22-16(18)17-15(19)13-5-4-9-21-13/h1,4-7,9-10H,8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZBFBJMMDAERQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CS3)S2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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